Cas no 219738-94-0 ((2S)-2-benzyl-1-(4-methoxyphenyl)sulfonylaziridine)

219738-94-0 structure
Product name:(2S)-2-benzyl-1-(4-methoxyphenyl)sulfonylaziridine
(2S)-2-benzyl-1-(4-methoxyphenyl)sulfonylaziridine Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-benzyl-1-(4-methoxyphenyl)sulfonylaziridine
- Aziridine,1-[(4-methoxyphenyl)sulfonyl]-2-(phenylmethyl)-,(2S);
- DTXSID20446209
- 219738-94-0
- SCHEMBL7127263
-
- Inchi: InChI=1S/C16H17NO3S/c1-20-15-7-9-16(10-8-15)21(18,19)17-12-14(17)11-13-5-3-2-4-6-13/h2-10,14H,11-12H2,1H3/t14-,17?/m0/s1
- InChI Key: CKSBMYLGURDCEW-MBIQTGHCSA-N
Computed Properties
- Exact Mass: 303.09300
- Monoisotopic Mass: 303.09291458Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 431
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.8Ų
- XLogP3: 2.8
Experimental Properties
- PSA: 54.76000
- LogP: 3.32950
(2S)-2-benzyl-1-(4-methoxyphenyl)sulfonylaziridine Related Literature
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Bin Liu,Yan-Yan Jia,Jin Jin,Xue-Mei Liu,Dan Wang,Gang-Lin Xue Dalton Trans., 2013,42, 10208-10213
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Safa Jamali,Mikio Yamanoi,João Maia Soft Matter, 2013,9, 1506-1515
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Yanjun Zhu,Dan A. Smith,David E. Herbert,Sylvain Gatard,Oleg V. Ozerov Chem. Commun., 2012,48, 218-220
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Amanda Bongers,Berthorie Beauvoir,Nicholas Streja,Georg Northoff,Alison B. Flynn Chem. Educ. Res. Pract., 2020,21, 496-512
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